Cas no 1181375-57-4 (N,N-bis(2-methoxyethyl)piperidin-4-amine)

• Product Name: N,N-bis(2-methoxyethyl)piperidin-4-amine
• CAS No: 1181375-57-4
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• MDL: MFCD11894430
• CID: 4575565
• PubChem ID: 61418821
• Update Time: 2025-11-02

N,N-bis(2-methoxyethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-methoxyethyl)piperidin-4-amine

• MDL： MFCD11894430
• Inchi： 1S/C11H24N2O2/c1-14-9-7-13(8-10-15-2)11-3-5-12-6-4-11/h11-12H,3-10H2,1-2H3
• InChI Key： VYNWLRHEBSDXAK-UHFFFAOYSA-N
• SMILES： N1CCC(N(CCOC)CCOC)CC1

N,N-bis(2-methoxyethyl)piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-bis(2-methoxyethyl)piperidin-4-amine

N,N-bis(2-methoxyethyl)piperidin-4-amine (CAS 1181375-57-4): A Versatile Chemical Compound for Modern Applications

In the ever-evolving field of chemical research and industrial applications, N,N-bis(2-methoxyethyl)piperidin-4-amine (CAS 1181375-57-4) has emerged as a compound of significant interest. This piperidine derivative is known for its unique structural properties and wide-ranging utility in various scientific and industrial domains. Researchers and manufacturers alike are increasingly exploring its potential, particularly in areas such as pharmaceutical intermediates, organic synthesis, and material science.

The molecular structure of N,N-bis(2-methoxyethyl)piperidin-4-amine features a piperidine core substituted with two 2-methoxyethyl groups at the nitrogen position. This configuration imparts distinct chemical characteristics, including enhanced solubility in polar solvents and improved stability under various conditions. Such properties make it an attractive candidate for applications requiring precise molecular interactions, such as in the development of drug delivery systems or catalysts.

One of the most discussed topics in contemporary chemistry is the search for eco-friendly solvents and green chemistry alternatives. Interestingly, N,N-bis(2-methoxyethyl)piperidin-4-amine has shown promise in this regard due to its relatively low toxicity profile compared to traditional amine compounds. This aligns with the growing demand for sustainable chemical processes, a trend frequently searched in academic and industrial databases.

In pharmaceutical research, the compound's potential as a building block for active pharmaceutical ingredients (APIs) is particularly noteworthy. The piperidine moiety is a common structural element in many therapeutic agents, and the addition of methoxyethyl groups can modify the pharmacokinetic properties of resulting molecules. Recent patent literature reveals increasing interest in this compound for developing treatments targeting central nervous system disorders, a hot topic in medical research.

The synthesis of N,N-bis(2-methoxyethyl)piperidin-4-amine typically involves nucleophilic substitution reactions of piperidine derivatives with 2-methoxyethyl halides. Optimization of this process has been a focus area in recent publications, with particular attention to improving yield and purity while minimizing environmental impact. These advancements are crucial for meeting the stringent requirements of GMP-compliant production in pharmaceutical applications.

From a commercial perspective, the market for specialty amines like N,N-bis(2-methoxyethyl)piperidin-4-amine has shown steady growth, driven by expanding applications in agrochemicals, coatings, and electronic materials. Industry reports indicate that Asia-Pacific regions are experiencing particularly strong demand, correlating with the growth of their pharmaceutical and electronics sectors.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's identity and purity, especially when used in sensitive applications. Recent advancements in analytical chemistry instrumentation have made quality control processes more efficient and reliable for such specialty chemicals.

Storage and handling recommendations for N,N-bis(2-methoxyethyl)piperidin-4-amine generally suggest keeping the material in cool, dry conditions under an inert atmosphere. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this or any chemical compound. These precautions align with the increasing emphasis on workplace safety standards in chemical industries worldwide.

Looking forward, research directions for N,N-bis(2-methoxyethyl)piperidin-4-amine may explore its potential in energy storage applications or as a component in advanced polymer systems. The compound's structural features suggest possible utility in developing new materials for battery technologies or membrane separations, areas that are currently receiving substantial research funding globally.

For researchers considering working with this compound, it's worth noting that several commercial suppliers now offer N,N-bis(2-methoxyethyl)piperidin-4-amine in various quantities and purity grades. The availability of custom synthesis services has also increased, allowing for tailored modifications to meet specific research or production needs. This accessibility supports the compound's growing adoption across different scientific disciplines.

In conclusion, N,N-bis(2-methoxyethyl)piperidin-4-amine (CAS 1181375-57-4) represents an excellent example of how targeted molecular design can yield compounds with diverse and valuable applications. Its combination of structural features, synthetic accessibility, and functional versatility positions it as a compound likely to see continued interest and development in coming years across multiple scientific and industrial sectors.